Cas no 923156-22-3 (3-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-(furan-2-yl)pyridazine)

• Product Name: 3-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-(furan-2-yl)pyridazine
• CAS No: 923156-22-3
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 6503616
• Update Time: 2025-06-26

3-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-(furan-2-yl)pyridazine
• Methanone, (3,4-dimethoxyphenyl)[4-[6-(2-furanyl)-3-pyridazinyl]-1-piperazinyl]-

• Inchi： 1S/C21H22N4O4/c1-27-18-7-5-15(14-19(18)28-2)21(26)25-11-9-24(10-12-25)20-8-6-16(22-23-20)17-4-3-13-29-17/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： USOGVKKFNINTCO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(N1CCN(C2=NN=C(C3=CC=CO3)C=C2)CC1)=O

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 661.0±55.0 °C(Predicted)
• pka: 5.27±0.10(Predicted)

Additional information on 3-4-(3,4-dimethoxybenzoyl)piperazin-1-yl-6-(furan-2-yl)pyridazine

Compound CAS No. 923156-22-3: 3-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine

The compound with CAS No. 923156-22-3, known as 3-(4-(3,4-dimethoxybenzoyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridazine ring system, a piperazine moiety, and a furan substituent. The presence of these functional groups makes it a versatile compound with potential applications in drug design and advanced materials.

The pyridazine core of this compound is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This structure contributes to the molecule's stability and electronic properties. The piperazine group, attached at position 3 of the pyridazine ring, introduces additional nitrogen atoms, enhancing the compound's ability to form hydrogen bonds and interact with biological targets. The furan substituent at position 6 further modulates the electronic properties of the molecule, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, the compound's ability to modulate ion channels has led to investigations into its potential use in treating neurological disorders such as epilepsy and chronic pain.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the piperazine derivative, followed by its coupling with the pyridazine ring. The furan substituent is introduced in a subsequent step, completing the formation of the final product. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of this compound have been extensively studied. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential use in optoelectronic applications. Furthermore, computational studies have shown that the compound exhibits favorable pharmacokinetic properties, including good absorption and moderate plasma protein binding.

One of the most exciting recent developments involving this compound is its application in nanotechnology. Scientists have discovered that it can self-assemble into nanostructures under specific conditions, forming ordered arrays that exhibit unique optical and electronic properties. These nanostructures have potential applications in sensors, light-emitting diodes (LEDs), and energy storage devices.

In conclusion, CAS No. 923156-22-3 represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.